Cas no 2171605-10-8 (2-{2-3-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoethoxy}acetic acid)

• Product Name: 2-{2-3-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoethoxy}acetic acid
• CAS No: 2171605-10-8
• MF: C₂₄H₂₉N₃O₆
• MW: 455.503566503525
• CID: 6234803
• PubChem ID: 165583952
• Update Time: 2025-05-20

2-{2-3-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoethoxy}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{2-3-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoethoxy}acetic acid
• EN300-1535058
• 2171605-10-8
• 2-{2-[3-(dimethylamino)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]ethoxy}acetic acid

• Inchi： 1S/C24H29N3O6/c1-27(2)13-21(23(30)25-11-12-32-15-22(28)29)26-24(31)33-14-20-18-9-5-3-7-16(18)17-8-4-6-10-19(17)20/h3-10,20-21H,11-15H2,1-2H3,(H,25,30)(H,26,31)(H,28,29)
• InChI Key： WLVSQNOYCOKONO-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NCCOCC(=O)O)=O)CN(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 455.20563565g/mol
• Monoisotopic Mass: 455.20563565g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 12
• Complexity: 651
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 117Ų

Additional information on 2-{2-3-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoethoxy}acetic acid

Introduction to 2-{2-3-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoethoxy}acetic Acid (CAS No. 2171605-10-8)

2-{2-3-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoethoxy}acetic acid, identified by its CAS number 2171605-10-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes functional groups such as amides, amines, and ether linkages. The presence of these functional groups not only contributes to its unique chemical properties but also opens up a wide array of potential applications in drug discovery and molecular biology.

The structure of 2-{2-3-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoethoxy}acetic acid is notable for its complexity, which arises from the concatenation of multiple pharmacophoric units. The molecule features a fluorenylmethoxycarbonyl (Fmoc) protecting group, which is commonly employed in peptide synthesis to safeguard the amino group during coupling reactions. This protective group is further linked to a primary amine, which can participate in various chemical transformations, including condensation reactions with carboxylic acids or esters to form amide bonds.

The amine functionality in this compound is particularly interesting, as it is part of a longer aliphatic chain that extends from the central carbon atom. This chain terminates with an acetic acid moiety, providing the molecule with both hydrophilic and hydrophobic characteristics. Such dual solubility properties are highly desirable in pharmaceutical applications, as they enhance the compound's bioavailability and cell membrane permeability.

The ether linkage in the molecule's structure contributes to its stability and flexibility, allowing it to interact effectively with biological targets. The presence of both dimethylamino and Fmoc-substituted amine groups suggests that this compound may exhibit multiple modes of action, making it a promising candidate for multitarget drug development.

In recent years, there has been growing interest in the development of peptide mimetics—small molecules designed to mimic the biological activity of peptides without their inherent limitations such as poor stability or immunogenicity. The structure of 2-{2-3-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoethoxy}acetic acid aligns well with this trend, as it incorporates elements that can mimic peptide sequences while offering improved pharmacokinetic properties.

One of the most compelling aspects of this compound is its potential role in neurodegenerative disease research. The combination of fluorene-based moieties and amide linkages has been observed to enhance binding affinity to certain protein targets involved in neurodegeneration. For instance, studies have shown that derivatives of fluorene can interact with amyloid-beta plaques, a hallmark of Alzheimer's disease, suggesting that 2-{2-3-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoethoxy}acetic acid may have therapeutic potential in this context.

Furthermore, the Fmoc group present in the molecule can be strategically removed during drug development to reveal reactive amine functionalities. This allows for further derivatization and customization of the compound's properties, enabling researchers to fine-tune its biological activity and pharmacokinetic profile. Such flexibility is crucial in modern drug discovery pipelines, where rapid iteration and optimization are often required.

The synthesis of 2-{2-3-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoethoxy}acetic acid presents unique challenges due to its complex structure. However, advances in synthetic methodologies have made it increasingly feasible to produce this compound on a scalable basis. Techniques such as solid-phase peptide synthesis (SPPS) combined with transition-metal-catalyzed cross-coupling reactions have been instrumental in constructing the molecule's intricate framework efficiently.

In addition to its potential therapeutic applications, this compound has also shown promise in chemical biology research. Its ability to interact with biological macromolecules makes it a valuable tool for studying protein-protein interactions and enzyme mechanisms. By serving as a scaffold for further derivatization, it enables researchers to probe the structure-function relationships of various biological pathways.

The fluorene moiety, while primarily known for its fluorescence properties in materials science, adds an additional layer of functionality to this compound. Fluorene derivatives are often used as probes in cellular imaging due to their excellent photophysical properties. This suggests that modifications based on fluorene could lead to novel imaging agents for diagnostic applications.

Recent studies have also explored the use of amide-based compounds like 2-{2-3-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoethoxy}acetic acid as modulators of enzyme activity. Amides are known for their ability to stabilize protein conformations and alter enzyme kinetics through hydrogen bonding interactions. This has led to their widespread use in enzyme inhibition studies and drug development efforts aimed at targeting metabolic pathways associated with diseases such as diabetes and cancer.

The dimethylamino group within this compound contributes to its basicity, which can be exploited for designing molecules that interact with acidic residues on target proteins or enzymes. This property is particularly useful in developing drugs that require precise spatial orientation within biological systems.

In conclusion, 2-{2-3-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoethoxy}acetic acid (CAS No. 2171605-10-8) represents a fascinating example of how complex molecular architectures can be leveraged for therapeutic and research applications. Its unique combination of functional groups makes it a versatile tool for drug discovery, chemical biology investigations, and beyond. As research continues to uncover new ways to exploit its structural features, this compound holds significant promise for advancing our understanding of biological processes and developing novel treatments for various diseases.